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Introduction
4-Methoxytryptamine hydrochloride (4-MeO-T), a substituted tryptamine, is a compound of

significant interest in neuropharmacology due to its structural similarity to the endogenous

neurotransmitter serotonin (5-hydroxytryptamine, 5-HT) and other psychoactive tryptamines.

Understanding its in vitro pharmacological profile is crucial for elucidating its mechanism of

action and potential therapeutic applications. This technical guide provides a comprehensive

overview of the in vitro effects of 4-Methoxytryptamine hydrochloride, focusing on its

receptor binding affinity, functional activity, and the signaling pathways it modulates.

Core Pharmacological Profile
4-Methoxytryptamine hydrochloride's primary pharmacological activity is mediated through

its interaction with serotonin receptors, with a notable potency at the 5-HT2A receptor. It also

exhibits activity at other serotonin receptor subtypes and has been suggested to interact with

melatonin receptors.
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The following tables summarize the available quantitative data on the in vitro pharmacological

effects of 4-Methoxytryptamine hydrochloride.

Table 1: Serotonin Receptor Functional Activity

Receptor Assay Type Parameter Value Reference

5-HT2A
Calcium

Mobilization
EC50 9.02 nM [1]

Emax 108% [1]

5-HT1A cAMP Inhibition EC50 Not Available

Emax Not Available

Table 2: Monoamine Transporter and Releaser Activity

Target Assay Type Parameter Value Reference

Serotonin

Transporter

(SERT)

Reuptake

Inhibition
IC50 >10,000 nM

Serotonin

Release

Monoamine

Release
EC50 >10,000 nM

Dopamine

Release

Monoamine

Release
EC50 >10,000 nM

Norepinephrine

Release

Monoamine

Release
EC50 >10,000 nM

Table 3: Receptor Binding Affinities (Ki)
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Receptor Ki (nM)

5-HT1A Not Available

5-HT1B Not Available

5-HT1D Not Available

5-HT2A Not Available

5-HT2B Not Available

5-HT2C Not Available

MT1 (Melatonin) Not Available

MT2 (Melatonin) Not Available

Note: While specific Ki values for 4-Methoxytryptamine hydrochloride are not readily

available in the public domain, its potent functional activity at the 5-HT2A receptor suggests a

high binding affinity for this target. Further studies are required to comprehensively determine

its binding profile.

Signaling Pathways
4-Methoxytryptamine hydrochloride, as an agonist at serotonin receptors, initiates distinct

intracellular signaling cascades.

5-HT2A Receptor Activation (Gq-coupled): Activation of the 5-HT2A receptor, a Gq-protein

coupled receptor (GPCR), stimulates phospholipase C (PLC). PLC then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the

release of intracellular calcium (Ca2+), which in turn activates various downstream signaling

pathways.

5-HT1A Receptor Activation (Gi-coupled): Agonism at the 5-HT1A receptor, a Gi-protein

coupled receptor, leads to the inhibition of adenylyl cyclase. This results in a decrease in the

intracellular concentration of cyclic adenosine monophosphate (cAMP), a key second

messenger involved in numerous cellular processes.
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Mandatory Visualization: Signaling Pathways
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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